molecular formula C10H11BrN2O2 B8712049 Acetamide, N-[[6-(bromoacetyl)-2-pyridinyl]methyl]- CAS No. 135450-33-8

Acetamide, N-[[6-(bromoacetyl)-2-pyridinyl]methyl]-

Cat. No.: B8712049
CAS No.: 135450-33-8
M. Wt: 271.11 g/mol
InChI Key: BCQFBALNVVRMCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Acetamide, N-[[6-(bromoacetyl)-2-pyridinyl]methyl]- is a useful research compound. Its molecular formula is C10H11BrN2O2 and its molecular weight is 271.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality Acetamide, N-[[6-(bromoacetyl)-2-pyridinyl]methyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Acetamide, N-[[6-(bromoacetyl)-2-pyridinyl]methyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

135450-33-8

Molecular Formula

C10H11BrN2O2

Molecular Weight

271.11 g/mol

IUPAC Name

N-[[6-(2-bromoacetyl)pyridin-2-yl]methyl]acetamide

InChI

InChI=1S/C10H11BrN2O2/c1-7(14)12-6-8-3-2-4-9(13-8)10(15)5-11/h2-4H,5-6H2,1H3,(H,12,14)

InChI Key

BCQFBALNVVRMCS-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NCC1=NC(=CC=C1)C(=O)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

Bromine (9.9 ml) was added dropwise to a mixture of 2-acetyl-6-(acetylaminomethyl)pyridine (37.0 g) in dioxane (740 ml) and 4N-dioxanic hydrogen chloride (48.1 ml) at ambient temperature with stirring. After the mixture was stirred at 50° C. for 3 hours. To the mixture was added a diisopropyl ether (600 ml) and the mixture was stirred under ice-cooling for 30 minutes. The isolated precipitate was collected by filtration. The precipitate was added to water and the mixture was adjusted to pH 8 with 20% aqueous potassium carbonate. The aqueous mixture was extracted with a mixture of ethyl acetate and tetrahydrofuran. The extract was dried over magnesium sulfate and evaporated in vacuo to give 2-(acetylaminomethyl)-6-bromoacetylpyridine (50.3 g) as an oil.
Quantity
9.9 mL
Type
reactant
Reaction Step One
Quantity
37 g
Type
reactant
Reaction Step One
Quantity
48.1 mL
Type
reactant
Reaction Step One
Quantity
740 mL
Type
solvent
Reaction Step One
Quantity
600 mL
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.